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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B086986

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Lanasol
Yellow 4G (C.l. Reactive Yellow 39), a widely used reactive azo dye. Understanding the
solubility of this compound in different solvents is critical for a variety of applications, ranging
from textile dyeing and ink formulation to its potential use in biomedical research and drug
delivery systems. This document presents available quantitative and qualitative solubility data,
details experimental protocols for solubility determination, and provides a visual representation
of the experimental workflow.

Core Concepts in Solubility

The solubility of a substance, in this case, Lanasol Yellow 4G, is defined as the maximum
concentration of the solute that can dissolve in a solvent at a given temperature and pressure
to form a saturated solution. This property is governed by the principle of "like dissolves like,"
where polar solutes tend to dissolve in polar solvents and non-polar solutes in non-polar
solvents. The molecular structure of Lanasol Yellow 4G, a sulfonated azo dye, contains both
polar (sulfonate groups) and less polar (aromatic rings) moieties, leading to a complex solubility
profile across a range of solvents.

Data Presentation: Solubility of Lanasol Yellow 4G

The following table summarizes the known solubility of Lanasol Yellow 4G in various solvents.
It is important to note that while quantitative data for aqueous solutions is available, the
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solubility in many organic solvents is primarily described in qualitative terms within the scientific

literature.
Chemical Temperature .
Solvent Type Solubility
Formula (°C)
Water H20 Polar Protic 30 100 g/L[1]
Water H20 Polar Protic 90 100 g/L[2][3]
) N Soluble
Ethanol C2HsOH Polar Protic Not Specified o
(qualitative)
) - Soluble
Methanol CHsOH Polar Protic Not Specified o
(qualitative)
) N Soluble
Acetone C3HeO Polar Aprotic Not Specified o
(qualitative)
Dimethyl
] ) - Soluble
Sulfoxide (CH3)2S0 Polar Aprotic Not Specified o
(qualitative)
(DMSO0)

Note on Organic Solvents: Quantitative solubility data for Lanasol Yellow 4G in ethanol,
methanol, acetone, and DMSO is not readily available in published literature. However, the
general class of azo dyes exhibits solubility in polar organic solvents.[4] The use of ethanol and
DMSO in formulations containing Lanasol Yellow 4G further suggests its solubility or at least
good miscibility in these solvents.

Experimental Protocols for Solubility Determination

To obtain precise and reliable quantitative solubility data for Lanasol Yellow 4G in various
solvents, a standardized experimental protocol is essential. The following outlines a general
methodology based on the gravimetric method, which is a common and accurate technique.

Principle

A saturated solution of Lanasol Yellow 4G is prepared in the solvent of interest at a specific
temperature. A known volume of the clear, saturated supernatant is then taken, the solvent is

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://patents.google.com/patent/US20060053571A1/en
https://www.medchemexpress.com/lanasol-yellow-4g.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-39.html
https://www.benchchem.com/product/b086986?utm_src=pdf-body
https://www.researchgate.net/figure/Relative-solubility-of-reactive-dyes-in-H-2-O-EtOH-and-CCl-4-a_tbl1_362923379
https://www.benchchem.com/product/b086986?utm_src=pdf-body
https://www.benchchem.com/product/b086986?utm_src=pdf-body
https://www.benchchem.com/product/b086986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

evaporated, and the mass of the remaining solute is determined.

Materials and Equipment

e Lanasol Yellow 4G powder

¢ Solvents of interest (e.g., water, ethanol, methanol, acetone, DMSO)
e Analytical balance (+ 0.0001 g)

o Constant temperature water bath or incubator

 Vials or flasks with airtight seals

¢ Volumetric flasks and pipettes

o Syringe filters (e.g., 0.45 um PTFE or nylon)

e Oven or vacuum desiccator

Procedure

o Preparation of Saturated Solution:

o Add an excess amount of Lanasol Yellow 4G powder to a series of vials, each containing
a known volume of the respective solvent. The excess solid is crucial to ensure that the
solution reaches saturation.

o Seal the vials tightly to prevent solvent evaporation.

o Place the vials in a constant temperature water bath or incubator set to the desired
temperature (e.g., 25 °C, 37 °C).

o Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Sample Withdrawal and Filtration:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b086986?utm_src=pdf-body
https://www.benchchem.com/product/b086986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Allow the vials to stand undisturbed at the constant temperature for a few hours to let the
excess solid settle.

o Carefully withdraw a precise volume (e.g., 1.00 mL) of the clear supernatant using a
calibrated pipette. To avoid aspirating solid particles, it is advisable to use a syringe fitted
with a filter.

e Solvent Evaporation and Mass Determination:
o Transfer the withdrawn sample to a pre-weighed, clean, and dry vial.

o Evaporate the solvent completely. For volatile organic solvents, this can be done in a fume
hood at room temperature or in an oven at a temperature below the boiling point of the
solvent and the decomposition temperature of the dye. For water, an oven set at a
moderate temperature (e.g., 60-80 °C) can be used. A vacuum desiccator can also be
employed to facilitate drying.

o Once the solvent is completely evaporated, cool the vial to room temperature in a
desiccator to prevent moisture absorption.

o Weigh the vial containing the dried Lanasol Yellow 4G residue on an analytical balance.
o Calculation of Solubility:

o The mass of the dissolved Lanasol Yellow 4G is the difference between the final mass of
the vial with the residue and the initial mass of the empty vial.

o The solubility is then calculated using the following formula: Solubility (g/L) = (Mass of
residue (g) / Volume of sample withdrawn (L))

e Replicates and Controls:

o The experiment should be performed in triplicate for each solvent and temperature to
ensure the reproducibility of the results.

o A blank control (solvent without the dye) should be included to account for any non-volatile
impurities in the solvent.
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Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of Lanasol Yellow 4G.
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Caption: Experimental workflow for determining the solubility of Lanasol Yellow 4G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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